Torsemide Carboxylic Acid
Torsemide Carboxylic Acid
Torasemide carboxylic acid is a monocarboxylic acid resulting from the replacement of the 3'-methyl group of the phenyl ring of torasemide by a carboxy group. It is a metabolite of torasemide. It has a role as a human xenobiotic metabolite, a drug metabolite and a human urinary metabolite. It is a secondary amino compound, an aminopyridine, a N-sulfonylurea, a member of benzoic acids and a monocarboxylic acid. It derives from a torasemide.
Brand Name:
Vulcanchem
CAS No.:
113844-99-8
VCID:
VC0047623
InChI:
InChI=1S/C16H18N4O5S/c1-10(2)18-16(23)20-26(24,25)14-9-17-7-6-13(14)19-12-5-3-4-11(8-12)15(21)22/h3-10H,1-2H3,(H,17,19)(H,21,22)(H2,18,20,23)
SMILES:
CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O
Molecular Formula:
C16H18N4O5S
Molecular Weight:
378.4 g/mol
Torsemide Carboxylic Acid
CAS No.: 113844-99-8
Reference Standards
VCID: VC0047623
Molecular Formula: C16H18N4O5S
Molecular Weight: 378.4 g/mol
CAS No. | 113844-99-8 |
---|---|
Product Name | Torsemide Carboxylic Acid |
Molecular Formula | C16H18N4O5S |
Molecular Weight | 378.4 g/mol |
IUPAC Name | 3-[[3-(propan-2-ylcarbamoylsulfamoyl)pyridin-4-yl]amino]benzoic acid |
Standard InChI | InChI=1S/C16H18N4O5S/c1-10(2)18-16(23)20-26(24,25)14-9-17-7-6-13(14)19-12-5-3-4-11(8-12)15(21)22/h3-10H,1-2H3,(H,17,19)(H,21,22)(H2,18,20,23) |
Standard InChIKey | PGPRBNDLCZQUST-UHFFFAOYSA-N |
SMILES | CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O |
Canonical SMILES | CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O |
Description | Torasemide carboxylic acid is a monocarboxylic acid resulting from the replacement of the 3'-methyl group of the phenyl ring of torasemide by a carboxy group. It is a metabolite of torasemide. It has a role as a human xenobiotic metabolite, a drug metabolite and a human urinary metabolite. It is a secondary amino compound, an aminopyridine, a N-sulfonylurea, a member of benzoic acids and a monocarboxylic acid. It derives from a torasemide. |
Synonyms | 3-[[3-[[[[(1-Methylethyl)amino]carbonyl]amino]sulfonyl]-4-pyridinyl]amino]-benzoic Acid; 3-((3-(N-(Isopropylcarbamoyl)sulfamoyl)pyridin-4-yl)amino)benzoic Acid |
PubChem Compound | 14475218 |
Last Modified | Nov 11 2021 |
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